Cas no 402932-02-9 (2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide
• CAS No: 402932-02-9
• MF: C₃₀H₂₀FN₃O
• MW: 457.497710227966
• CID: 6472055
• PubChem ID: 6182534
• Update Time: 2025-05-19

2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide
• 402932-02-9
• EN300-26615420

• Inchi： 1S/C30H20FN3O/c31-23-15-17-24(18-16-23)33-30(35)22(20-32)19-27-26-13-7-8-14-28(26)34(25-11-5-2-6-12-25)29(27)21-9-3-1-4-10-21/h1-19H,(H,33,35)/b22-19+
• InChI Key： PRRPRGCDYQRIJT-ZBJSNUHESA-N
• SMILES： FC1C=CC(=CC=1)NC(/C(/C#N)=C/C1C2=CC=CC=C2N(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 457.15904043g/mol
• Monoisotopic Mass: 457.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide

Recent Advances in the Study of 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide (CAS: 402932-02-9)

The compound 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide (CAS: 402932-02-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique indole-based scaffold and fluorophenyl moiety, has been the subject of several studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its solubility and stability under various physiological conditions, which are critical factors for its potential application as a therapeutic agent.

In vitro and in vivo studies have revealed that this compound exhibits potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. For instance, it has been shown to effectively target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various malignancies. These findings suggest that 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide could serve as a lead compound for the development of novel anticancer therapies. Additionally, its selectivity profile and low cytotoxicity in normal cells further enhance its therapeutic appeal.

Beyond its anticancer properties, recent research has also investigated the compound's potential in treating inflammatory and neurodegenerative diseases. Preliminary data indicate that it may modulate key inflammatory cytokines and protect neuronal cells from oxidative stress, highlighting its versatility as a multifunctional agent. However, further studies are needed to fully understand its pharmacokinetics and pharmacodynamics, as well as to assess its safety and efficacy in clinical settings.

In conclusion, 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide represents a promising candidate for drug development, with demonstrated activity in multiple disease models. Ongoing research efforts are focused on optimizing its chemical properties, expanding its therapeutic applications, and advancing it toward preclinical trials. This compound exemplifies the potential of indole derivatives in medicinal chemistry and underscores the importance of continued exploration in this area.